Cas no 2567489-81-8 (tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate
• CAS No: 2567489-81-8
• MF: C₁₀H₂₀N₂O₄S
• MW: 264.341801643372
• MDL: MFCD32878393
• CID: 5670709
• PubChem ID: 165682114
• Update Time: 2025-05-26

tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate
• EN300-26863032
• 2567489-81-8

• MDL： MFCD32878393
• Inchi： 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-6-5-8(7-12)17(14,15)11-4/h8,11H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： CHTGSRPSHZQZFV-MRVPVSSYSA-N
• SMILES： S([C@H]1CN(C(=O)OC(C)(C)C)CC1)(NC)(=O)=O

Computed Properties

• Exact Mass: 264.11437830g/mol
• Monoisotopic Mass: 264.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate

Research Brief on tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS: 2567489-81-8) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate (CAS: 2567489-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its tert-butyl carbamate and methylsulfamoyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential as a key building block for the development of novel therapeutics targeting various diseases, including neurological disorders and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of this compound for enhancing blood-brain barrier permeability. The study demonstrated that the (3R)-configuration of the pyrrolidine ring, combined with the sulfamoyl moiety, significantly improved the pharmacokinetic properties of lead compounds in preclinical models of Alzheimer’s disease. Molecular docking simulations further revealed its ability to bind selectively to γ-secretase modulators, suggesting a promising scaffold for neurodegenerative drug development.

Another groundbreaking application was reported in Bioorganic & Medicinal Chemistry Letters, where tert-butyl (3R)-3-(methylsulfamoyl)pyrrolidine-1-carboxylate was utilized as a precursor for irreversible kinase inhibitors. The methylsulfamoyl group was shown to form covalent bonds with cysteine residues in the ATP-binding pockets of EGFR mutants, offering a strategy to overcome drug resistance in non-small cell lung cancer. The study emphasized the compound’s role in achieving >90% inhibition of T790M/L858R mutants at nanomolar concentrations.

Synthetic methodologies for this compound have also advanced. A 2024 Nature Protocols paper detailed an enantioselective route using asymmetric hydrogenation of N-Boc-3-sulfamoyl-pyrroline, achieving 99% ee and 85% yield under mild conditions. This protocol addresses previous challenges in scalability while maintaining the stereochemical integrity critical for biological activity.

Ongoing clinical investigations (Phase I/II trials) are evaluating derivatives of this scaffold as dual-acting agents for Parkinson’s disease, combining MAO-B inhibition with σ-1 receptor modulation. Preliminary data indicate favorable safety profiles and CNS penetration, with results expected in Q4 2024. The compound’s unique structural features continue to inspire novel drug discovery paradigms across multiple therapeutic areas.